molecular formula C7H4BrIO2 B2878572 4-Bromo-2-hydroxy-5-iodobenzaldehyde CAS No. 2092797-48-1

4-Bromo-2-hydroxy-5-iodobenzaldehyde

Cat. No. B2878572
CAS RN: 2092797-48-1
M. Wt: 326.915
InChI Key: JXYSQLKGEVDNDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2-hydroxy-5-iodobenzaldehyde is a chemical compound with the molecular formula C7H4BrIO2 and a molecular weight of 326.91 . It is used in various chemical reactions and can serve as a building block to prepare larger scaffolds .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, hydroxy, and iodo groups . The presence of these functional groups can influence the compound’s reactivity and interactions with other molecules.


Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 336.4±42.0 °C and a predicted density of 2.372±0.06 g/cm3 at 20 °C and 760 Torr . Its pKa is predicted to be 6.61±0.23 .

Scientific Research Applications

Environmental Analysis and Remediation

Trace Metal Detection : A study by Fathi and Yaftian (2009) highlights the use of a Schiff base ionophore, synthesized from a related compound, for the preconcentration and detection of copper(II) ions in water samples. This approach utilizes flame atomic absorption spectrometry, showcasing the compound's utility in environmental monitoring and remediation Fathi & Yaftian, 2009.

Material Science

Liquid Crystalline and Fire Retardant Molecules : Jamain, Khairuddean, and Tay Guan-Seng (2020) describe the synthesis of novel materials based on a cyclotriphosphazene core containing Schiff base and amide linking units. These compounds, with varied terminal substituents, demonstrate liquid crystalline behaviors and enhanced fire retardant properties, suggesting potential applications in advanced material design Jamain, Khairuddean, & Tay Guan-Seng, 2020.

Organic Synthesis

Catalytic Synthesis : Gevorgyan, Quan, and Yamamoto (1999) explored the catalytic synthesis of indenols and indanones through vinylpalladation of aromatic aldehydes, including o-Bromobenzaldehyde. This method illustrates the compound's relevance in the synthesis of complex organic structures, potentially applicable to 4-Bromo-2-hydroxy-5-iodobenzaldehyde Gevorgyan, Quan, & Yamamoto, 1999.

Analytical Chemistry

Gas Chromatography : Shi Jie (2000) discusses the determination of 3-bromo-4-hydroxybenzaldehyde by gas chromatography, demonstrating the analytical applications of halogenated benzaldehydes in quality control and substance identification, which can be extrapolated to the analysis of this compound Shi Jie, 2000.

Safety and Hazards

4-Bromo-2-hydroxy-5-iodobenzaldehyde is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

4-bromo-2-hydroxy-5-iodobenzaldehyde
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrIO2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-3,11H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXYSQLKGEVDNDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1I)Br)O)C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrIO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.91 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2092797-48-1
Record name 4-bromo-2-hydroxy-5-iodobenzaldehyde
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.